3-Amino-6-bromo-N-methylpyrazine-2-carboxamide
Cat. No. B7827287
M. Wt: 231.05 g/mol
InChI Key: JHNIXIKGOAPQCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07674791B2
Procedure details
Methyl 3-amino-6-bromo-2-pyrazine-carboxylate (14.3 g, 61.6 mmol; see Example 16 (a) above) was suspended in 40% aqueous methylamine (350 mL) and the resulting mixture was stirred vigorously for 7 hours at room temperature. The precipitate was collected, washed with water, and dried to afford 3-amino-6-bromo-pyrazine-2-carboxylic acid methylamide as a yellow solid (12.7 g, 90%). 1H NMR (300 MHz, DMSO-d6) δ2.77 (d, J=3 Hz, 3H), 7.70 (br s, 2H), 8.33 (s, 1H), 8.56 (q, J=3 Hz, 1 H); 13C NMR (100 MHz, DMSO-d6) δ27.84, 123.49, 127.69, 150.43, 156.04, 167.18.
[Compound]
Name
Example 16 ( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
90%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:3]([C:9]([O:11]C)=O)=[N:4][C:5]([Br:8])=[CH:6][N:7]=1.[CH3:13][NH2:14]>>[CH3:13][NH:14][C:9]([C:3]1[C:2]([NH2:1])=[N:7][CH:6]=[C:5]([Br:8])[N:4]=1)=[O:11]
|
Inputs
Step One
|
Name
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|
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Quantity
|
14.3 g
|
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Type
|
reactant
|
|
Smiles
|
NC=1C(=NC(=CN1)Br)C(=O)OC
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Step Two
[Compound]
|
Name
|
Example 16 ( a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
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Name
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|
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Quantity
|
350 mL
|
|
Type
|
reactant
|
|
Smiles
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CN
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
the resulting mixture was stirred vigorously for 7 hours at room temperature
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The precipitate was collected
|
WASH
|
Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
7 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNC(=O)C1=NC(=CN=C1N)Br
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.7 g | |
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
